Cas no 83177-53-1 (3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)-)
![3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)- structure](https://www.kuujia.com/scimg/cas/83177-53-1x500.png)
83177-53-1 structure
Product name:3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)-
3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)-
- 1-(2-METHYLPHENYL)-3-AZABICYCLO[3.1.0]HEXANE
- 1-tolyl-3-azabicyclo-[3.1.0]hexane
- DTXSID70507975
- CHEMBL1193850
- 1-(o-Tolyl)-3-azabicyclo[3.1.0]hexane
- CS-0456058
- SCHEMBL3477065
- 83177-53-1
-
- Inchi: InChI=1S/C12H15N/c1-9-4-2-3-5-11(9)12-6-10(12)7-13-8-12/h2-5,10,13H,6-8H2,1H3
- InChI Key: XZXNQDCVMLECPM-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=C1C23CC2CNC3
Computed Properties
- Exact Mass: 173.120449483g/mol
- Monoisotopic Mass: 173.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 12Ų
3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)- Related Literature
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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